Cas no 20077-15-0 (2-bromo-9H-thioxanthen-9-one 10,10-dioxide)

• Product Name: 2-bromo-9H-thioxanthen-9-one 10,10-dioxide
• CAS No: 20077-15-0
• MF: C₁₃H₇BrO₃S
• MW: 323.161881685257
• CID: 908993
• PubChem ID: 318102
• Update Time: 2025-08-03

2-bromo-9H-thioxanthen-9-one 10,10-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-9H-thioxanthen-9-one 10,10-dioxide
• 2-bromo-10,10-dioxo-10λ6-thioxanthen-9-one
• 2-bromo-10,10-dioxothioxanthen-9-one
• 2-BROMO-9H-THIOXANTHEN-9-ONE,10-DIOXIDE
• AC1L7XD4
• CHEBI:204958
• CHEMBL67382
• NSC252144
• CS-0110434
• 20077-15-0
• SCHEMBL17954672
• NSC-252144
• 2-bromo-10,10-dioxo-10
• BDBM50059286
• 2-Bromo-9H-thioxanthene-9-one-10,10-dioxide
• 2-Bromo-10,10-dioxo-thioxanthen-9-one
• DTXSID70312324
• DS-013006
• 2-Bromo-10,10-dioxo-10H-10lambda*6*-thioxanthen-9-one
• 2-bromo-10,10-dioxo-10lambda6-thioxanthen-9-one
• E6-thioxanthen-9-one

• Inchi： 1S/C13H7BrO3S/c14-8-5-6-12-10(7-8)13(15)9-3-1-2-4-11(9)18(12,16)17/h1-7H
• InChI Key： PIPWXKDJFFRUES-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=CC=CC=1S2(=O)=O)=O

Computed Properties

• Exact Mass: 321.92991
• Monoisotopic Mass: 321.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.743
• Boiling Point: 511.4°C at 760 mmHg
• Flash Point: 263.1°C
• Refractive Index: 1.688
• PSA: 51.21
• LogP: 3.90710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioxanthenes